(Z)-2-cyano-N-[2-(3,4-difluorophenyl)-2-hydroxyethyl]-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-[2-(3,4-difluorophenyl)-2-hydroxyethyl]-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide
• InChI: InChI=1S/C25H23F2N3O3/c1-15-10-18(16(2)30(15)20-5-7-21(33-3)8-6-20)11-19(13-28)25(32)29-14-24(31)17-4-9-22(26)23(27)12-17/h4-12,24,31H,14H2,1-3H3,(H,29,32)/b19-11-
• InChI Key: JUDOZHZZEBTKPX-ODLFYWEKSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)C=C(C#N)C(=O)NCC(C3=CC(=C(C=C3)F)F)O
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)/C=C(/C#N)\C(=O)NCC(C3=CC(=C(C=C3)F)F)O
• Molecular Formula: C25H23F2N3O3
• Molecular Weight: 451.5 g/mol

Description

(Z)-2-cyano-N-[2-(3,4-difluorophenyl)-2-hydroxyethyl]-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide is a useful research compound. Its molecular formula is C25H23F2N3O3 and its molecular weight is 451.474. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-cyano-N-[2-(3,4-difluorophenyl)-2-hydroxyethyl]-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-cyano-N-[2-(3,4-difluorophenyl)-2-hydroxyethyl]-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research efforts in the synthesis and structural analysis of similar complex organic compounds focus on understanding the chemical properties and structural configurations through methods like X-ray crystallography, NMR, and IR spectroscopy. These studies are crucial for the development of novel compounds with potential applications in various fields, including materials science and pharmaceuticals (Johnson et al., 2006).

Photoluminescence and Electrochromic Properties

Compounds with extended π-conjugation systems, similar to the target compound, are often studied for their photoluminescence properties. These properties are significant for applications in organic light-emitting diodes (OLEDs) and sensors. Research into π-extended fluorene derivatives, for example, has revealed compounds with high fluorescence quantum yields and solvatochromic behaviors, indicating their potential in fluorescent and electrochromic devices (Kotaka et al., 2010).

Polymerization Processes and Material Science

The exploration of novel aromatic polyamides and polyimides, derived from specific diamines and dianhydrides, underscores the importance of these compounds in material science, particularly for creating materials with desirable thermal and mechanical properties. These studies often aim to develop new materials for use in high-performance applications, including membranes for gas separation, films, and coatings with specific characteristics such as high thermal stability, solubility, and mechanical strength (Yang & Lin, 1995).